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Compound of Interest

C6 NBD-L-threo-

Compound Name:
dihydrosphingosine

Cat. No.: B15551670

Get Quote

For Researchers, Scientists, and Drug Development Professionals

\

Core Compound Details

C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled sphingolipid analog used in
cell biology and lipid research to visualize and track the metabolism and trafficking of
sphingolipids within living and fixed cells. Its fluorescent NBD (7-nitrobenz-2-oxa-1,3-diazol-4-

yl) group allows for detection by fluorescence microscopy.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15551670#bc-rfq
https://www.benchchem.com/product/b15551670/docs?utm_src=pdf-body#in-depth-technical-guide-c6-nbd-l-threo-dihydrosphingosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 114301-98-3 [1][2]
Molecular Formula C30H51N506 [1][2]
Molecular Weight 577.76 g/mol [11[2]
Excitation Wavelength ~466 nm [3]
Emission Wavelength ~536 nm [3]
Purity >98% [1][2]

Suppliers

Supplier

Product Name

Catalog Number

Larodan

C6 NBD-L-threo-
Dihydrosphingosine

INDOFINE Chemical Company

C6 NBD-L-threo-
DIHYDROSPHINGOSINE

39-5054

Cayman Chemical

C6 NBD L-threo dihydro
Ceramide (d18:0/6:0)

Note: Product names and catalog numbers may vary. Please refer to the supplier's website for

the most current information.

Metabolic Pathway and Cellular Trafficking

C6 NBD-L-threo-dihydrosphingosine, as a ceramide analog, is a substrate for enzymes
involved in sphingolipid metabolism. Upon introduction to cells, it is primarily processed within

the Golgi apparatus. In the Golgi, it can be metabolized into fluorescent analogs of

sphingomyelin (SM) and glucosylceramide (GlcCer).[4] These newly synthesized fluorescent

sphingolipids are then transported to other cellular compartments, including the plasma

membrane.[4] This process allows for the visualization of sphingolipid trafficking pathways.
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Metabolic Fate of C6 NBD-L-threo-dihydrosphingosine
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Caption: Metabolic pathway of C6 NBD-L-threo-dihydrosphingosine in a typical mammalian
cell.

Experimental Protocols

The following are generalized protocols for working with fluorescently labeled sphingolipids like
C6 NBD-L-threo-dihydrosphingosine. Optimization for specific cell types and experimental
conditions is recommended.

Protocol 1: Labeling of Live Cells with NBD-Ceramide

This protocol is adapted from methods used for NBD C6-ceramide and is suitable for
visualizing the Golgi apparatus and tracking lipid trafficking.

Materials:
e C6 NBD-L-threo-dihydrosphingosine

o Ethanol or DMSO for stock solution

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15551670/docs?utm_src=pdf-body-img#in-depth-technical-guide-c6-nbd-l-threo-dihydrosphingosine
https://www.benchchem.com/product/b15551670/docs?utm_src=pdf-body#in-depth-technical-guide-c6-nbd-l-threo-dihydrosphingosine
https://www.benchchem.com/product/b15551670/docs?utm_src=pdf-body#in-depth-technical-guide-c6-nbd-l-threo-dihydrosphingosine
https://www.benchchem.com/product/b15551670/docs?utm_src=pdf-body#in-depth-technical-guide-c6-nbd-l-threo-dihydrosphingosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Defatted Bovine Serum Albumin (BSA)
e Serum-free cell culture medium (e.g., DMEM or HBSS/HEPES)

 Live-cell imaging microscope with appropriate filter sets for NBD (Excitation/Emission:
~466/536 nm)

o Cells grown on glass-bottom dishes or coverslips
Procedure:

» Prepare NBD-Ceramide Stock Solution: Dissolve C6 NBD-L-threo-dihydrosphingosine in
ethanol or DMSO to a stock concentration of 1-5 mM. Store at -20°C, protected from light.

» Prepare NBD-Ceramide-BSA Complex:

o

Dry down an aliquot of the stock solution under a stream of nitrogen gas.

[¢]

Redissolve the lipid film in a small volume of ethanol.

[e]

Prepare a solution of defatted BSA (e.g., 0.34 mg/mL) in serum-free medium.

[e]

While vortexing the BSA solution, inject the ethanolic NBD-ceramide solution to create a
final complex of approximately 5 uM NBD-ceramide and 5 uM BSA.[5]

e Cell Labeling:
o Wash cells grown on coverslips twice with serum-free medium.

o Incubate the cells with the NBD-ceramide-BSA complex (at a final concentration of 2-5
puM) for 30 minutes at 4°C.[5] This allows the lipid to associate with the plasma membrane.

o Wash the cells three times with ice-cold serum-free medium to remove excess probe.
« Trafficking Visualization:

o Add fresh, pre-warmed (37°C) complete medium to the cells.
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o Incubate at 37°C for 30-60 minutes to allow for internalization and transport to the Golgi
apparatus.[5]

o Mount the coverslips and observe under a fluorescence microscope. The Golgi apparatus
should appear brightly stained.

Protocol 2: Analysis of Sphingolipid Metabolism by
HPLC

This protocol provides a framework for quantifying the conversion of C6 NBD-L-threo-
dihydrosphingosine to its metabolites.

Materials:

Cells cultured in appropriate dishes

C6 NBD-L-threo-dihydrosphingosine-BSA complex (prepared as in Protocol 1)

Lipid extraction solvents (e.g., chloroform, methanol)

HPLC system with a fluorescence detector

Procedure:

e Cell Labeling and Lipid Extraction:

o Label cells with the NBD-ceramide-BSA complex as described above (e.g., for 1 hour).
o Wash the cells to remove unincorporated probe.

o Lyse the cells and extract the lipids using a standard method such as the Bligh-Dyer or
Folch extraction.

e HPLC Analysis:
o Dry the extracted lipid phase under nitrogen.

o Reconstitute the lipid extract in a suitable solvent for HPLC injection (e.g., mobile phase).
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o Separate the fluorescent lipids using a normal-phase or reverse-phase HPLC column.

o Detect the NBD-labeled lipids using a fluorescence detector set to the appropriate
excitation and emission wavelengths.

o Quantify the peaks corresponding to the parent compound and its metabolites (NBD-
sphingomyelin, NBD-glucosylceramide, etc.) by comparing their peak areas.[6]

General Experimental Workflow for NBD-Sphingolipid Analysis

Preparation

Prepare NBD-Ceramide
Stock Solution

Prepare NBD-Ceramide-BSA
Complex

Expeliment

Label Cells with
NBD-Ceramide-BSA Complex

Incubate for Trafficking
(e.g., 37°C)

Analysis

y

Lipid Extraction

l

HPLC Analysis of
Metabolites

Live-Cell Imaging
(Fluorescence Microscopy)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11326893/
https://www.benchchem.com/product/b15551670/docs?utm_src=pdf-body-img#in-depth-technical-guide-c6-nbd-l-threo-dihydrosphingosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A generalized workflow for experiments involving Cé NBD-L-threo-
dihydrosphingosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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